Cas no 103606-71-9 (3-(3-nitrophenyl)prop-2-yn-1-ol)

• Product Name: 3-(3-nitrophenyl)prop-2-yn-1-ol
• CAS No: 103606-71-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD04039146
• CID: 133668
• PubChem ID: 4452779
• Update Time: 2025-05-21

3-(3-nitrophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(3-nitrophenyl)-
• 3-(3-NITRO-PHENYL)-PROP-2-YN-1-OL
• 3-(3-Nitrophenyl)prop-2-yn-1-ol
• OR7579
• AKOS PRN-0004
• 3-(3-Nitrophenyl)-2-propyn-1-ol
• CS-0440288
• EN300-330037
• DTXSID90403440
• AS-2950
• A926108
• AKOS004117900
• SCHEMBL6692873
• FT-0708679
• 103606-71-9
• MFCD04039146
• A50676
• DB-059027
• 3-(3-nitrophenyl)prop-2-yn-1-ol

• MDL： MFCD04039146
• Inchi： 1S/C9H7NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5,7,11H,6H2
• InChI Key： UFFZMWJSXZWEOM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#CCO)C=1)=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 331.3°Cat760mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.616
• PSA: 66.05000
• LogP: 1.46180

3-(3-nitrophenyl)prop-2-yn-1-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(3-nitrophenyl)prop-2-yn-1-ol

Recent Advances in the Study of 3-(3-Nitrophenyl)prop-2-yn-1-ol (CAS: 103606-71-9) in Chemical Biology and Pharmaceutical Research

3-(3-Nitrophenyl)prop-2-yn-1-ol (CAS: 103606-71-9) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in various biological applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research involving 3-(3-nitrophenyl)prop-2-yn-1-ol is its use as a building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of indole derivatives, which are known for their diverse pharmacological properties. The researchers employed a copper-catalyzed cyclization reaction to achieve high yields and selectivity, underscoring the compound's importance in synthetic chemistry.

In addition to its synthetic applications, 3-(3-nitrophenyl)prop-2-yn-1-ol has been investigated for its biological activity. Recent in vitro studies have shown that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(3-nitrophenyl)prop-2-yn-1-ol displayed promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings suggest potential applications in the development of anti-inflammatory agents.

Another notable area of research is the exploration of 3-(3-nitrophenyl)prop-2-yn-1-ol as a precursor for the development of novel anticancer agents. A recent study in the European Journal of Medicinal Chemistry (2024) highlighted the compound's ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed a mechanism involving the disruption of microtubule dynamics, which is a common target for anticancer therapies.

Despite these promising findings, challenges remain in the optimization of 3-(3-nitrophenyl)prop-2-yn-1-ol-based compounds for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for continued investigation in drug discovery and development.

In conclusion, 3-(3-nitrophenyl)prop-2-yn-1-ol (CAS: 103606-71-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in synthetic chemistry, anti-inflammatory therapy, and anticancer drug development highlight its potential to contribute to the advancement of medicinal chemistry. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.